Cas no 58110-39-7 (3-5-(2-Chlorophenyl)-2-furylacrylic Acid)
3-5-(2-Chlorophenyl)-2-furylacrylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[5-(2-Chlorophenyl)-2-furyl]acrylic acid
- 3-5-(2-Chlorophenyl)-2-furylacrylic Acid
-
- MDL: MFCD00695964
- Inchi: 1S/C13H9ClO3/c14-11-4-2-1-3-10(11)12-7-5-9(17-12)6-8-13(15)16/h1-8H,(H,15,16)/b8-6+
- InChI Key: IZITWMKBFNBYRN-SOFGYWHQSA-N
- SMILES: ClC1C=CC=CC=1C1=CC=C(/C=C/C(=O)O)O1
Experimental Properties
- Melting Point: 192-194°C
3-5-(2-Chlorophenyl)-2-furylacrylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C613588-10mg |
3-[5-(2-Chlorophenyl)-2-furyl]acrylic Acid |
58110-39-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C613588-50mg |
3-[5-(2-Chlorophenyl)-2-furyl]acrylic Acid |
58110-39-7 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C613588-100mg |
3-[5-(2-Chlorophenyl)-2-furyl]acrylic Acid |
58110-39-7 | 100mg |
$ 95.00 | 2022-06-06 | ||
| Apollo Scientific | OR15154-1g |
3-[5-(2-Chlorophenyl)fur-2-yl]acrylic acid |
58110-39-7 | 1g |
£120.00 | 2023-09-02 | ||
| Apollo Scientific | OR15154-5g |
3-[5-(2-Chlorophenyl)fur-2-yl]acrylic acid |
58110-39-7 | 5g |
£228.00 | 2023-09-02 | ||
| Apollo Scientific | OR15154-10g |
3-[5-(2-Chlorophenyl)fur-2-yl]acrylic acid |
58110-39-7 | 10g |
£328.00 | 2023-09-02 | ||
| abcr | AB256903-500 mg |
3-[5-(2-Chlorophenyl)-2-furyl]acrylic acid; 95% |
58110-39-7 | 500MG |
€165.80 | 2023-02-22 | ||
| abcr | AB256903-1 g |
3-[5-(2-Chlorophenyl)-2-furyl]acrylic acid; 95% |
58110-39-7 | 1g |
€197.30 | 2023-06-22 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582394-1g |
3-(5-(2-Chlorophenyl)furan-2-yl)acrylic acid |
58110-39-7 | 98% | 1g |
¥974.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582394-5g |
3-(5-(2-Chlorophenyl)furan-2-yl)acrylic acid |
58110-39-7 | 98% | 5g |
¥3253.00 | 2024-05-08 |
3-5-(2-Chlorophenyl)-2-furylacrylic Acid Suppliers
3-5-(2-Chlorophenyl)-2-furylacrylic Acid Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 3-5-(2-Chlorophenyl)-2-furylacrylic Acid
Professional Introduction to 3-5-(2-Chlorophenyl)-2-furylacrylic Acid (CAS No. 58110-39-7)
3-5-(2-Chlorophenyl)-2-furylacrylic Acid, chemically designated as CAS No. 58110-39-7, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a chlorophenyl moiety and a furylacrylic backbone, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The 3-5-(2-Chlorophenyl)-2-furylacrylic Acid structure is characterized by its acrylate functionality, which is known to participate in various chemical reactions such as Michael additions, Diels-Alder reactions, and polymerization processes. These reactivities have positioned the compound as a crucial building block in the development of novel therapeutic agents and advanced materials.
In recent years, the pharmaceutical industry has shown increasing interest in compounds containing the chlorophenyl group due to its ability to enhance binding affinity and metabolic stability. The presence of this moiety in 3-5-(2-Chlorophenyl)-2-furylacrylic Acid suggests potential applications in the design of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. Current research indicates that derivatives of this compound may exhibit inhibitory effects on key enzymes and receptors involved in these pathologies.
Moreover, the furylacrylic core of 3-5-(2-Chlorophenyl)-2-furylacrylic Acid has been studied for its role in modulating biological pathways. Furylacrylic derivatives are known to interact with biological targets in ways that can lead to therapeutic benefits. For instance, studies have demonstrated that furylacrylic compounds can influence the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in inflammatory responses.
The synthesis of 3-5-(2-Chlorophenyl)-2-furylacrylic Acid involves multi-step organic transformations that highlight the compound's synthetic utility. Researchers have developed efficient synthetic routes that leverage cross-coupling reactions and functional group transformations to produce this intermediate in high yield and purity. These advancements in synthetic methodologies have made it more feasible to explore the full potential of 3-5-(2-Chlorophenyl)-2-furylacrylic Acid in drug discovery programs.
Recent publications have highlighted the use of 3-5-(2-Chlorophenyl)-2-furylacrylic Acid as a precursor in the development of novel anticancer agents. The acrylate group allows for facile conjugation with nucleic acid analogs and other bioactive molecules, leading to the creation of targeted therapies. Additionally, the chlorophenyl moiety has been shown to enhance cellular uptake and retention, improving the efficacy of drug delivery systems.
In the realm of materials science, 3-5-(2-Chlorophenyl)-2-furylacrylic Acid has been investigated for its potential applications in polymer chemistry. Its ability to undergo polymerization reactions makes it a suitable candidate for developing new materials with tailored properties. These materials could find applications in coatings, adhesives, and specialty plastics where high performance is required.
The toxicological profile of 3-5-(2-Chlorophenyl)-2-furylacrylic Acid is an area of active investigation. Preliminary studies suggest that the compound exhibits moderate toxicity at high concentrations but can be safely handled under controlled laboratory conditions. Further research is needed to fully understand its pharmacokinetic behavior and potential side effects, which will be crucial for any future clinical applications.
As research continues to uncover new applications for 3-5-(2-Chlorophenyl)-2-furylacrylic Acid, collaborations between academia and industry are becoming increasingly important. These partnerships aim to accelerate the translation of laboratory findings into practical applications, ensuring that the full potential of this compound is realized in both pharmaceuticals and advanced materials.
In conclusion, 3-5-(2-Chlorophenyl)-2-furylacrylic Acid (CAS No. 58110-39-7) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivities make it a valuable tool for researchers seeking to develop new therapeutics and innovative materials. As our understanding of its properties continues to grow, so too will its role in advancing scientific discovery and technological innovation.
58110-39-7 (3-5-(2-Chlorophenyl)-2-furylacrylic Acid) Related Products
- 6011-33-2(diethyl {[5-(2,4-dichlorophenyl)furan-2-yl]methylidene}propanedioate)
- 463351-44-2((2E)-3-[5-(2,3-dichlorophenyl)furan-2-yl]prop-2-enoic acid)
- 188438-05-3(3-5-(3,4-Dichlorophenyl)-2-furylacrylic Acid)
- 58110-42-2(2-Propenoic acid, 3-(5-phenyl-2-furanyl)-)
- 62806-33-1((E)-3-(5-phenylfuran-2-yl)acrylic Acid)
- 304896-37-5(1,3-diethyl 2-{5-(2-chlorophenyl)furan-2-ylmethylidene}propanedioate)
- 62806-36-4(2-Propenoic acid, 3-[5-(3-chlorophenyl)-2-furanyl]-, (E)-)
- 62806-34-2((2E)-3-5-(4-chlorophenyl)furan-2-ylprop-2-enoic acid)
- 62806-32-0(3-5-(4-methylphenyl)furan-2-ylprop-2-enoic acid)
- 58110-37-5((E)-3-(5-(4-Chlorophenyl)furan-2-yl)acrylic Acid)